5-(4-Isopropylphenyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

Specification

• CAS No.: 327069-35-2
• Molecular Formula: C25H24N2O
• Molecular Weight: 368.5g/mol
• IUPAC Name: 2-phenyl-5-(4-propan-2-ylphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• Standard InChI: InChI=1S/C25H24N2O/c1-17(2)18-12-14-20(15-13-18)25-27-23(21-10-6-7-11-24(21)28-25)16-22(26-27)19-8-4-3-5-9-19/h3-15,17,23,25H,16H2,1-2H3
• Standard InChI Key: HTEDHDXDXIPNOV-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)C2N3C(CC(=N3)C4=CC=CC=C4)C5=CC=CC=C5O2
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2N3C(CC(=N3)C4=CC=CC=C4)C5=CC=CC=C5O2

Introduction

5-(4-Isopropylphenyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c]benzoxazine is a complex organic compound belonging to the class of benzoxazines. It features a unique molecular structure characterized by a fused pyrazolo-benzoxazine core, which contributes to its pharmacological properties. This compound is of interest in medicinal chemistry due to its potential biological activities and applications in drug discovery and development.

Synthesis Steps:

• Starting Materials: The synthesis often begins with substituted phenyl groups and pyrazolo-benzoxazine derivatives.

• Reaction Conditions: Controlled temperatures and specific catalysts are crucial for optimizing yields.

• Solvents and Reagents: Common solvents include ethanol or methanol, with temperatures ranging from 60°C to reflux conditions.

Biological Activities and Potential Applications

Compounds within the dihydropyrazolo-benzoxazine class exhibit various biological activities, making them attractive for medicinal applications. While specific data on 5-(4-Isopropylphenyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c]benzoxazine is limited, related compounds have shown potential in drug discovery due to their diverse biological activities.

Potential Applications:

• Pharmacological Research: Its unique structure suggests potential therapeutic applications.

• Drug Discovery: The compound's biological activities make it a candidate for further drug development studies.

Future Research Directions:

• Biological Activity Studies: In-depth investigations into its biological activities and potential therapeutic applications.

• Mechanism of Action: Elucidating how the compound interacts with biological targets to understand its pharmacological effects.

• Synthetic Optimization: Improving synthesis methods to enhance yield and purity for further research.